1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(pyridin-2-ylmethyl)piperazine
• InChI: InChI=1S/C18H21N3O2/c1-2-6-19-16(3-1)13-21-9-7-20(8-10-21)12-15-4-5-17-18(11-15)23-14-22-17/h1-6,11H,7-10,12-14H2
• InChI Key: HRAHDDLTKQTNQG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)CC4=CC=CC=N4
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine, also known as BPPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPPI is a piperazine derivative that contains a benzodioxole ring and a pyridine ring.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and material science. In medicinal chemistry, 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine has been investigated as a potential drug candidate for the treatment of various diseases, including anxiety, depression, and schizophrenia. In neuroscience, 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine has been studied for its effects on neurotransmitter systems, including dopamine, serotonin, and norepinephrine. In material science, 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine has been explored for its potential use in the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine is not fully understood, but it is believed to act as a modulator of neurotransmitter systems, particularly dopamine and serotonin. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine has been shown to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine has anxiolytic and antidepressant effects in animal models. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine has also been shown to increase locomotor activity and reduce immobility time in the forced swim test, which is a measure of antidepressant-like activity. Additionally, 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine has been shown to increase the levels of dopamine and serotonin in certain brain regions, which may contribute to its effects on mood and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. Additionally, 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine has been shown to have low toxicity in animal studies. However, one limitation of using 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine. One area of interest is the development of new derivatives of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine and its effects on neurotransmitter systems. Finally, the potential use of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine in material science applications, such as the synthesis of new materials with unique properties, warrants further investigation.

Synthesis Methods

1-(1,3-benzodioxol-5-ylmethyl)-4-(2-pyridinylmethyl)piperazine can be synthesized through a multi-step process involving the reaction of 1,3-benzodioxole-5-carboxaldehyde with 2-pyridinemethanol followed by the reaction with piperazine. The final product is purified through recrystallization.